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Compound of Interest

Compound Name: (-)-alpha-Himachalene

Cat. No.: B1249199 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides essential, immediate safety and logistical information for

the proper disposal of (-)-alpha-Himachalene, a bicyclic sesquiterpene commonly found in the

essential oils of various plants. Adherence to these procedures is critical due to the

compound's potential hazards.

Hazard and Safety Data Summary
(-)-alpha-Himachalene is classified as a flammable liquid and vapor that can cause skin

irritation and may lead to an allergic skin reaction. It is particularly hazardous if swallowed, as it

may be fatal if it enters the airways. Furthermore, it poses a significant environmental threat,

being very toxic to aquatic life with long-lasting effects. All personnel handling this substance

must be thoroughly familiar with its safety data sheet (SDS) and take all necessary precautions.
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Hazard Classification
GHS Precautionary
Statement

Key Safety Measures

Flammable Liquid and Vapor

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking.

Use non-sparking tools and

explosion-proof equipment.[1]

Aspiration Hazard

P301+P310+P331: IF

SWALLOWED: Immediately

call a POISON CENTER or

doctor. Do NOT induce

vomiting.[2]

Never give anything by mouth

to an unconscious person.[1]

Skin Irritation/Sensitization

P261, P280: Avoid breathing

mist or vapors. Wear protective

gloves.

Wear chemical-impermeable

gloves and flame-retardant

antistatic protective clothing.[1]

Aquatic Toxicity
P273: Avoid release to the

environment.

Prevent spillage from entering

drains or waterways. Collect

spillage.[1]

Experimental Protocol for Disposal
The following step-by-step protocol outlines the approved procedure for the disposal of (-)-
alpha-Himachalene. This protocol should be performed in a well-ventilated area, preferably

within a chemical fume hood.

1. Personal Protective Equipment (PPE) Confirmation:

Before handling the chemical, ensure you are wearing appropriate PPE, including:

Flame-retardant lab coat

Chemical-resistant gloves (e.g., nitrile)

Safety goggles with side shields or a face shield

2. Waste Collection:
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Collect waste (-)-alpha-Himachalene in a dedicated, properly labeled, and sealed container.

The container must be suitable for flammable liquids and clearly marked with "Hazardous

Waste," "Flammable," and the chemical name.

Do not mix with other incompatible waste streams.

3. Spill Management:

In the event of a spill, immediately evacuate non-essential personnel from the area.

Remove all sources of ignition.[1]

Use spark-proof tools for cleanup.[1]

Absorb the spill with an inert, non-combustible material (e.g., vermiculite, dry sand).

Collect the absorbed material into a designated hazardous waste container.

4. Final Disposal:

Dispose of the waste container through an approved waste disposal plant.

All disposal activities must be in strict accordance with all applicable federal, state, and local

environmental regulations.[3]

Do not dispose of (-)-alpha-Himachalene down the drain or in general trash.

5. Decontamination:

Thoroughly decontaminate all equipment and the work area that came into contact with (-)-
alpha-Himachalene using an appropriate solvent, followed by soap and water.

Dispose of any contaminated cleaning materials as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of (-)-alpha-Himachalene.
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(-)-alpha-Himachalene Disposal Workflow

Start: Have (-)-alpha-Himachalene Waste?

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Collect Waste in
Labeled, Sealed Container

Spill Occurs?

Step 3: Manage Spill
(Absorb, Collect, Decontaminate)

Yes

Step 4: Store Securely for Disposal

No

Step 5: Transfer to Approved
Waste Disposal Facility

End of Process

Click to download full resolution via product page

Caption: Disposal workflow for (-)-alpha-Himachalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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